Cas no 1340064-38-1 (3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE)
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 3-(hydrazinylmethyl)-1-(1-methylethyl)-
- 3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE
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- MDL: MFCD20412460
- Inchi: 1S/C7H14N4/c1-6(2)11-4-3-7(10-11)5-9-8/h3-4,6,9H,5,8H2,1-2H3
- InChI Key: PEAMYINCZGHWIQ-UHFFFAOYSA-N
- SMILES: N1(C(C)C)C=CC(CNN)=N1
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-277164-1g |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE |
1340064-38-1 | 1g |
$821.0 | 2023-09-10 | ||
| Enamine | EN300-277164-5g |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE |
1340064-38-1 | 5g |
$2154.0 | 2023-09-10 | ||
| Enamine | EN300-277164-10g |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE |
1340064-38-1 | 10g |
$2708.0 | 2023-09-10 | ||
| Enamine | EN300-277164-1.0g |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE |
1340064-38-1 | 1.0g |
$821.0 | 2023-03-01 | ||
| Enamine | EN300-277164-2.5g |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE |
1340064-38-1 | 2.5g |
$1701.0 | 2023-09-10 | ||
| Enamine | EN300-277164-5.0g |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE |
1340064-38-1 | 5.0g |
$2154.0 | 2023-03-01 | ||
| Enamine | EN300-277164-10.0g |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE |
1340064-38-1 | 10.0g |
$2708.0 | 2023-03-01 |
3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE
Research Briefing on 3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE (CAS: 1340064-38-1)
In recent years, the compound 3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE (CAS: 1340064-38-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound, characterized by its hydrazinylmethyl and isopropyl-substituted pyrazole core, has been investigated for its role as a versatile building block in medicinal chemistry. Recent studies have highlighted its utility in the synthesis of novel heterocyclic compounds, which are often pivotal in the development of kinase inhibitors and other targeted therapies. The CAS number 1340064-38-1 serves as a critical identifier in databases such as PubChem and Reaxys, facilitating efficient retrieval of related research.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a scaffold for designing inhibitors of protein kinases involved in inflammatory pathways. The researchers employed a combination of computational modeling and in vitro assays to demonstrate that derivatives of 3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE exhibit selective binding to specific kinase targets, suggesting promise for further optimization.
Another notable advancement was reported in a 2024 ACS Chemical Biology article, which investigated the compound's role in prodrug development. The study revealed that the hydrazinylmethyl moiety can be leveraged for pH-sensitive drug release, making it a candidate for targeted delivery systems in oncology. This aligns with broader trends in personalized medicine, where precise control over drug activation is paramount.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and bioavailability were highlighted in a recent review published in Bioorganic & Medicinal Chemistry Letters. The review emphasized the need for further structural modifications to enhance the compound's drug-like properties while retaining its biological activity.
In conclusion, 3-(HYDRAZINYLMETHYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE (CAS: 1340064-38-1) represents a compelling area of research with potential applications in kinase inhibition and prodrug design. Ongoing studies are expected to refine its utility and address current limitations, paving the way for its integration into clinical development pipelines. Researchers are encouraged to explore collaborative opportunities to accelerate progress in this promising field.
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